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Compound of Interest

Compound Name: Azacosterol

Cat. No.: B1247713 Get Quote

Essential Safety and Handling Guide for Azacosterol
This document provides crucial safety protocols and logistical information for the handling and

disposal of Azacosterol (CAS No. 313-05-3) in a laboratory setting. The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe operational conduct.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific quantitative toxicity data,

such as LD50 and Occupational Exposure Limits (OELs), for Azacosterol is not publicly

available. The guidance provided here is based on general safety principles for handling

biologically active, potent research chemicals and should be supplemented by a thorough risk

assessment for any specific experimental protocol.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of Azacosterol.
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Property Value

Chemical Name Azacosterol

Synonyms 20,25-Diazacholesterol, Ornitrol, Diazasterol

CAS Number 313-05-3

Molecular Formula C₂₅H₄₄N₂O

Molecular Weight 388.64 g/mol

Physical State Solid

Oral LD50 (Rat) Data not available

Dermal LD50 (Rabbit) Data not available

Occupational Exposure Limit (OEL) Not established

Hazard Identification and Risk Assessment
Azacosterol is a potent enzyme inhibitor and a former hypocholesterolemic drug known to

function as an avian chemosterilant by inhibiting steroid hormone production.[1] While specific

toxicity data for humans is limited, researchers should assume the compound is biologically

active and potentially hazardous.

Potential Hazards:

Reproductive Toxicity: As a chemosterilant, it should be treated as a potential reproductive

hazard. One safety data sheet for a hazardous pharmaceutical ingredient notes the risks of

impairing fertility or harming an unborn child.[1]

Skin and Eye Irritation: Assumed to be a mild eye irritant.[2]

Harmful if Inhaled or Absorbed: Inhalation of dust or absorption through the skin may be

harmful.[2]

Aquatic Toxicity: The compound is recognized as being toxic to aquatic life.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1247713?utm_src=pdf-body
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01527.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01527.pdf
https://www.gadotagro.com/wp-content/uploads/2020/08/%D7%90%D7%99%D7%96%D7%95%D7%93%D7%95%D7%A8-%D7%92%D7%99%D7%9C%D7%99%D7%95%D7%9F-%D7%91%D7%98%D7%99%D7%97%D7%95%D7%AA-MSDS.pdf
https://www.gadotagro.com/wp-content/uploads/2020/08/%D7%90%D7%99%D7%96%D7%95%D7%93%D7%95%D7%A8-%D7%92%D7%99%D7%9C%D7%99%D7%95%D7%9F-%D7%91%D7%98%D7%99%D7%97%D7%95%D7%AA-MSDS.pdf
https://www.gadotagro.com/wp-content/uploads/2020/08/%D7%90%D7%99%D7%96%D7%95%D7%93%D7%95%D7%A8-%D7%92%D7%99%D7%9C%D7%99%D7%95%D7%9F-%D7%91%D7%98%D7%99%D7%97%D7%95%D7%AA-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A risk assessment should be performed for each procedure. The following PPE is the minimum

required for handling Azacosterol.

PPE Category Specification

Hand Protection

Double-gloving with nitrile or neoprene gloves is

recommended. Gloves must be inspected for

integrity before use. Contaminated gloves

should be disposed of as hazardous waste.[1][3]

Eye/Face Protection

Chemical safety goggles or a face shield if there

is a splash hazard. Standard safety glasses do

not provide adequate protection.

Body Protection

A fully buttoned lab coat is mandatory. For

procedures with a higher risk of contamination,

chemical-resistant coveralls or an impervious

apron should be used.[4]

Respiratory Protection

A NIOSH-approved respirator is required if

working with the solid compound outside of a

certified chemical fume hood, or whenever

aerosols or dust may be generated.[4] The

specific cartridge type should be selected based

on the operational risk assessment.

Experimental Workflow for Donning and Doffing PPE
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PPE Donning Procedure PPE Doffing Procedure (Contaminated Area)

1. Put on Lab Coat / Coveralls

2. Put on Inner Gloves

3. Put on Respirator (if required)

4. Put on Eye Protection

5. Put on Outer Gloves (over cuff)

1. Remove Outer Gloves

2. Remove Lab Coat / Coveralls

3. Exit Work Area

4. Remove Eye Protection

5. Remove Respirator

6. Remove Inner Gloves

7. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Sequential workflow for correctly donning and doffing PPE.

Operational Plan: Handling and Storage
Engineering Controls
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All work involving weighing, dissolving, or transferring Azacosterol powder must be

conducted in a certified chemical fume hood or a similar ventilated enclosure to minimize

inhalation exposure.

Use a disposable bench cover to contain any potential spills.

Step-by-Step Handling Protocol
Preparation: Designate a specific area for handling Azacosterol. Ensure all necessary PPE,

spill kit materials, and waste containers are readily accessible.

Weighing: If weighing the solid, do so on a tared weigh paper or in a container within the

fume hood. Do not remove the unsealed container from the ventilated enclosure.

Solution Preparation: Add solvent to the solid slowly to avoid splashing. Ensure the container

is sealed before removing it from the fume hood.

Post-Handling: After handling, decontaminate all surfaces with an appropriate solvent and

wipe clean. Dispose of all contaminated disposables as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[5]

Storage
Store Azacosterol in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, segregated from incompatible materials such as

strong acids, bases, and oxidizing agents.[2]

Store in a locked cabinet or area with restricted access.

Mechanism of Action: Inhibition of Cholesterol
Synthesis
Azacosterol functions by inhibiting the enzyme 24-dehydrocholesterol reductase (DHCR24).

This enzyme catalyzes the final step in the Bloch pathway of cholesterol biosynthesis, which is

the conversion of desmosterol to cholesterol. Inhibition of DHCR24 leads to a systemic

accumulation of desmosterol.
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Cholesterol Biosynthesis (Bloch Pathway)

Desmosterol DHCR24 Enzyme Cholesterol

Desmosterol AccumulationAzacosterol
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Caption: Azacosterol inhibits the DHCR24 enzyme, blocking cholesterol synthesis.

Disposal Plan
All Azacosterol waste, including contaminated labware, PPE, and spill cleanup materials, must

be disposed of as hazardous chemical waste. Do not dispose of this material down the drain or

in regular trash.[2]

Step-by-Step Disposal Protocol
Waste Segregation: Collect all Azacosterol-contaminated materials (solid waste, solutions,

gloves, bench covers) in a dedicated, sealed, and clearly labeled hazardous waste container.

Container Labeling: The waste container must be labeled with "Hazardous Waste" and the

full chemical name "Azacosterol".

Empty Containers: Original containers of Azacosterol must be triple-rinsed with a suitable

solvent. Collect all rinsate as hazardous waste. Once decontaminated, the empty container

can be disposed of according to institutional guidelines, often after defacing the label.

Waste Pickup: Store the sealed waste container in a designated satellite accumulation area

until it is collected by your institution's Environmental Health and Safety (EHS) department or

a licensed hazardous waste contractor for final disposal, which is typically high-temperature

incineration.
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Spill Response
Evacuate: Alert others and evacuate the immediate area of the spill.

Secure: Prevent the spill from spreading. For a solid spill, avoid creating dust.

Assess: If the spill is large or you are not trained to handle it, contact your EHS department

immediately.

Clean-up (for trained personnel with proper PPE): Cover liquid spills with an inert absorbent

material. For solid spills, gently cover with a damp cloth to avoid raising dust, then collect the

material with a scoop. Place all cleanup materials into a sealed hazardous waste container.

[2]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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